Cas no 220441-82-7 ((S)-(4-Bromophenyl)(phenyl)methanamine)

• Product Name: (S)-(4-Bromophenyl)(phenyl)methanamine
• CAS No: 220441-82-7
• MF: C₁₃H₁₂BrN
• MW: 262.145082473755
• MDL: MFCD22423815
• CID: 5041605
• PubChem ID: 962587
• Update Time: 2026-02-28

(S)-(4-Bromophenyl)(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (S)-(4-BROMOPHENYL)(PHENYL)METHANAMINE
• [(alphaS)-4-Bromobenzhydryl]amine
• (1S)-1-(4-bromophenyl)-1-phenylmethanamine
• MFCD22423815
• 220441-82-7
• SCHEMBL24238343
• Y13180
• (S)-(4-bromophenyl)-phenylmethanamine
• AKOS040804129
• CS-0197029
• WS-02615
• BENZENEMETHANAMINE, 4-BROMO-ALPHA-PHENYL-, (S)-
• (S)-(4-Bromophenyl)(phenyl)methanamine

• MDL： MFCD22423815
• Inchi： 1S/C13H12BrN/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10/h1-9,13H,15H2/t13-/m0/s1
• InChI Key： CUGXLVXNFZFUFF-ZDUSSCGKSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 261.01531g/mol
• Monoisotopic Mass: 261.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on (S)-(4-Bromophenyl)(phenyl)methanamine

Professional Introduction to (S)-(4-Bromophenyl)(phenyl)methanamine (CAS No. 220441-82-7)

Compound (S)-(4-Bromophenyl)(phenyl)methanamine, identified by the Chemical Abstracts Service Number (CAS No.) 220441-82-7, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of chiral amines, which play a crucial role in the development of enantiomerically pure drugs. The stereochemical configuration of this molecule, specifically the (S)-configuration, is of particular interest due to its influence on the biological activity and pharmacokinetic properties of derivatives.

The structural framework of (S)-(4-Bromophenyl)(phenyl)methanamine consists of two aromatic rings connected by a methanamine group. The presence of a bromine substituent at the para position of one of the phenyl rings introduces a degree of electronic and steric influence that can modulate the reactivity and interactions of the molecule. This feature makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from chiral amines. The enantiomeric purity of such compounds is critical, as different enantiomers can exhibit distinct pharmacological profiles. For instance, one enantiomer may demonstrate therapeutic efficacy while the other could be inactive or even harmful. This underscores the importance of precise stereochemical control during synthesis and purification processes.

One of the most compelling applications of (S)-(4-Bromophenyl)(phenyl)methanamine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these pathways effectively. The chiral amine core provides a scaffold that can be modified to enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. Virtual screening techniques allow researchers to rapidly evaluate large libraries of compounds for their potential as kinase inhibitors. Among these libraries, (S)-(4-Bromophenyl)(phenyl)methanamine has emerged as a promising scaffold due to its unique structural features.

The bromine substituent at the para position offers multiple opportunities for further functionalization. For example, it can be used as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce diverse chemical moieties. Additionally, the amine group can undergo various transformations, including acylation, alkylation, and condensation reactions, allowing for the creation of structurally diverse derivatives.

In clinical research, (S)-(4-Bromophenyl)(phenyl)methanamine and its derivatives have been investigated for their potential in treating inflammatory diseases. Chiral amines have shown promise in modulating inflammatory pathways by interacting with specific receptors and enzymes. The precise stereochemistry of this compound ensures that it interacts selectively with biological targets, minimizing off-target effects and improving therapeutic outcomes.

The synthesis of (S)-(4-Bromophenyl)(phenyl)methanamine involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. Catalytic asymmetric methods have been particularly effective in constructing chiral centers with high selectivity. For instance, asymmetric hydrogenation or resolution techniques can be employed to obtain the desired (S)-configuration efficiently.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective therapeutic agents. The integration of machine learning algorithms into drug discovery pipelines has further enhanced our capacity to predict molecular properties and optimize synthetic routes. This interdisciplinary approach has led to significant breakthroughs in developing novel drugs based on chiral amine cores like (S)-(4-Bromophenyl)(phenyl)methanamine.

The future prospects for this compound are promising, with ongoing research exploring its potential in various therapeutic areas. By leveraging cutting-edge synthetic methodologies and computational tools, scientists are poised to unlock new possibilities for treating complex diseases. The unique structural features and stereochemical properties of (S)-(4-Bromophenyl)(phenyl)methanamine make it a cornerstone in modern medicinal chemistry.